Cas no 1374509-60-0 (1-{5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one)

• Product Name: 1-{5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one
• CAS No: 1374509-60-0
• MF: C₈H₁₀N₄O
• MW: 178.191200733185
• CID: 4594469
• PubChem ID: 135633812
• Update Time: 2023-11-22

1-{5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methyl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-(5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanone
• 1-(5-Methyl-4,7-dihydro[1,2,4]triazolo-[1,5-a]pyrimidin-6-yl)ethanone
• 1-{5-methyl-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethan-1-one
• STL361690
• Z1945984160
• 1-(5-methyl-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-6-yl)-1-ethanone
• ethanone, 1-(4,7-dihydro-5-methyl[1,2,4]triazolo
• 1-{5-methyl-4H,7H-1,2,4triazolo1,5-apyrimidin-6-yl}ethan-1-one

• Inchi： 1S/C8H10N4O/c1-5-7(6(2)13)3-12-8(11-5)9-4-10-12/h4H,3H2,1-2H3,(H,9,10,11)
• InChI Key： QUPPKQQYLSOESW-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)NC2=NC=NN2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 273
• XLogP3: 0.2
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines